Cas no 1197193-22-8 (4-methanesulfonyl-2-(morpholin-4-yl)benzaldehyde)

• Product Name: 4-methanesulfonyl-2-(morpholin-4-yl)benzaldehyde
• CAS No: 1197193-22-8
• MF: C₁₂H₁₅NO₄S
• MW: 269.31680226326
• MDL: MFCD13191598
• CID: 1056210
• PubChem ID: 54579845
• Update Time: 2025-07-02

4-methanesulfonyl-2-(morpholin-4-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Methylsulfonyl)-2-morpholinobenzaldehyde
• 4-(methylsulfonyl)-2-(4-morpholinyl)Benzaldehyde
• 4-methylsulfonyl-2-morpholin-4-ylbenzaldehyde
• AB1000823
• KB-239076
• 4-methanesulfonyl-2-(morpholin-4-yl)benzaldehyde
• 1197193-22-8
• DTXSID20712330
• MFCD13191598
• AC3169
• SY006892
• AKOS015950548
• DB-061624
• 4-(Methanesulfonyl)-2-(morpholin-4-yl)benzaldehyde
• CS-0366446

• MDL： MFCD13191598
• Inchi： 1S/C12H15NO4S/c1-18(15,16)11-3-2-10(9-14)12(8-11)13-4-6-17-7-5-13/h2-3,8-9H,4-7H2,1H3
• InChI Key： ZTKOJQXOJUJAMC-UHFFFAOYSA-N
• SMILES： S(C)(C1=CC=C(C=O)C(=C1)N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 269.07200
• Monoisotopic Mass: 269.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 72.06000
• LogP: 1.88500

Additional information on 4-methanesulfonyl-2-(morpholin-4-yl)benzaldehyde

Comprehensive Overview of 4-Methanesulfonyl-2-(morpholin-4-yl)benzaldehyde (CAS No. 1197193-22-8)

4-Methanesulfonyl-2-(morpholin-4-yl)benzaldehyde (CAS No. 1197193-22-8) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique morpholine and methanesulfonyl functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Its molecular structure, combining an aldehyde group with a morpholin-4-yl moiety, makes it a versatile building block for drug discovery and development.

In recent years, the demand for 4-methanesulfonyl-2-(morpholin-4-yl)benzaldehyde has surged due to its potential applications in medicinal chemistry. Researchers are particularly interested in its role as a precursor for designing kinase inhibitors, which are pivotal in targeting cancer and inflammatory diseases. The compound's benzaldehyde core, coupled with the methanesulfonyl group, enhances its reactivity and selectivity in cross-coupling reactions, a feature highly valued in modern synthetic chemistry.

The synthesis of CAS No. 1197193-22-8 involves multi-step organic transformations, often starting from commercially available 2-bromo-4-methanesulfonylbenzaldehyde. The introduction of the morpholine ring is typically achieved through nucleophilic aromatic substitution (SNAr), a well-established method in heterocyclic chemistry. This process highlights the compound's adaptability to scalable production, a key factor for industrial applications.

One of the most frequently asked questions about 4-methanesulfonyl-2-(morpholin-4-yl)benzaldehyde revolves around its stability and storage conditions. The compound is generally stable under inert atmospheres and should be stored in a cool, dry place to prevent degradation. Its aldehyde functionality, however, makes it susceptible to oxidation, necessitating careful handling under controlled environments.

From an SEO perspective, terms like "4-methanesulfonyl-2-(morpholin-4-yl)benzaldehyde synthesis" and "CAS 1197193-22-8 applications" are among the top queries related to this compound. These search trends reflect the growing interest in its utility across diverse fields, including agrochemicals and material science. Additionally, the compound's relevance to drug discovery and medicinal chemistry aligns with current industry trends, such as the development of targeted therapies and personalized medicine.

Another hot topic linked to 4-methanesulfonyl-2-(morpholin-4-yl)benzaldehyde is its potential role in green chemistry. Researchers are exploring eco-friendly synthetic routes to minimize waste and reduce the use of hazardous reagents. This aligns with global sustainability goals and the increasing demand for environmentally benign chemical processes. The compound's morpholin-4-yl group, in particular, offers opportunities for catalytic transformations, further enhancing its appeal in sustainable chemistry.

In summary, 4-methanesulfonyl-2-(morpholin-4-yl)benzaldehyde (CAS No. 1197193-22-8) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features, including the methanesulfonyl and morpholin-4-yl groups, make it a valuable asset in synthetic chemistry. As research continues to uncover new uses for this compound, its importance in scientific and industrial settings is expected to grow exponentially.